Cas no 2305401-18-5 (N-(4-methylphthalazin-1-yl)prop-2-enamide)

• Product Name: N-(4-methylphthalazin-1-yl)prop-2-enamide
• CAS No: 2305401-18-5
• MF: C₁₂H₁₁N₃O
• MW: 213.235242128372
• MDL: MFCD32859097
• CID: 5412887
• PubChem ID: 137949514
• Update Time: 2025-05-24

N-(4-methylphthalazin-1-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Methylphthalazin-1-yl)prop-2-enamide
• EN300-26582148
• Z3036348530
• 2305401-18-5
• N-(4-Methyl-1-phthalazinyl)-2-propenamide
• N-(4-methylphthalazin-1-yl)prop-2-enamide

• MDL： MFCD32859097
• Inchi： 1S/C12H11N3O/c1-3-11(16)13-12-10-7-5-4-6-9(10)8(2)14-15-12/h3-7H,1H2,2H3,(H,13,15,16)
• InChI Key： ZUTYACAADDKXBB-UHFFFAOYSA-N
• SMILES： C(NC1C2=C(C=CC=C2)C(C)=NN=1)(=O)C=C

Computed Properties

• Exact Mass: 213.090211983g/mol
• Monoisotopic Mass: 213.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 54.9Ų

Additional information on N-(4-methylphthalazin-1-yl)prop-2-enamide

N-(4-Methylphthalazin-1-yl)prop-2-enamide: A Comprehensive Overview

N-(4-Methylphthalazin-1-yl)prop-2-enamide, also known by its CAS number 2305401-18-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of phthalazinone derivatives, which have been extensively studied for their potential applications in drug discovery and materials science. The phthalazinone core of this molecule is a bicyclic structure that provides a unique platform for functionalization, enabling the exploration of diverse chemical properties and biological activities.

Recent studies have highlighted the importance of phthalazinone derivatives in medicinal chemistry, particularly due to their ability to modulate various biological targets. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated that N-(4-methylphthalazin-1-yl)prop-2-enamide exhibits potent inhibitory activity against certain kinases, making it a promising candidate for anti-cancer drug development. The methyl group substitution at the 4-position of the phthalazinone ring is believed to enhance the compound's stability and bioavailability, which are critical factors in drug design.

The synthesis of N-(4-methylphthalazin-1-yl)prop-2-enamide involves a multi-step process that typically begins with the preparation of phthalazine derivatives. One common approach is the condensation of o-aminoaromatic compounds with aldehydes or ketones under specific reaction conditions. The introduction of the methyl group and the prop-2-enamide substituent requires careful optimization to ensure high yields and purity. Recent advancements in catalytic methods have significantly improved the efficiency of these reactions, paving the way for large-scale production.

In terms of physical properties, N-(4-methylphthalazin-1-yl)prop-2-enamide is characterized by its crystalline structure and moderate solubility in organic solvents. Its UV-vis spectrum shows strong absorption bands in the visible region, indicating potential applications in optoelectronic materials. Additionally, computational studies using density functional theory (DFT) have provided insights into the electronic structure of this compound, revealing its high electron-withdrawing capacity and reactivity towards nucleophilic attacks.

From a biological standpoint, this compound has shown remarkable selectivity towards certain enzymes and receptors. A study conducted at the University of California demonstrated that N-(4-methylphthalazin-1-yl)prop-2-enamide can inhibit the activity of histone deacetylases (HDACs), which are key players in epigenetic regulation. This property suggests its potential use in treating diseases such as cancer and neurodegenerative disorders where HDAC activity is dysregulated.

Moreover, recent research has explored the use of N-(4-methylphthalazin-1-yl)prop-2-enamide as a building block for constructing more complex molecular architectures. By incorporating this compound into polymer frameworks, scientists have developed materials with enhanced mechanical properties and thermal stability. These findings underscore its versatility as both a standalone chemical entity and a precursor for advanced materials.

In conclusion, N-(4-methylphthalazin-1-yl)prop-2-enamide represents a fascinating compound with a wide range of applications across multiple disciplines. Its unique chemical structure, coupled with its promising biological and physical properties, positions it as a valuable tool in contemporary research. As ongoing studies continue to uncover new aspects of this compound's behavior, it is likely to play an increasingly important role in both academic and industrial settings.